Cas no 1352897-30-3 (Methyl 4-chloro-3H-imidazo[4,5-c]pyridine-6-carboxylate)

• Product Name: Methyl 4-chloro-3H-imidazo[4,5-c]pyridine-6-carboxylate
• CAS No: 1352897-30-3
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 4727113
• Update Time: 2025-06-11

Methyl 4-chloro-3H-imidazo[4,5-c]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-3H-imidazo[4,5-c]pyridine-6-carboxylate
• 3h-imidazo[4,5-c]pyridine-6-carboxylic acid,4-chloro-,methyl ester
• SB21594
• Methyl 4-chloro-3H-imidazo[4,5-c]pyridine-6-carboxylate

• Inchi： 1S/C8H6ClN3O2/c1-14-8(13)5-2-4-6(7(9)12-5)11-3-10-4/h2-3H,1H3,(H,10,11)
• InChI Key： DLAMTKJXRSPRTH-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C(=O)OC)N=1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 4-chloro-3H-imidazo[4,5-c]pyridine-6-carboxylate

Comprehensive Overview of Methyl 4-chloro-3H-imidazo[4,5-c]pyridine-6-carboxylate (CAS No. 1352897-30-3)

Methyl 4-chloro-3H-imidazo[4,5-c]pyridine-6-carboxylate (CAS 1352897-30-3) is a heterocyclic organic compound with significant relevance in pharmaceutical and agrochemical research. This compound belongs to the imidazo[4,5-c]pyridine family, a scaffold known for its diverse biological activities. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The presence of both chloro and ester functional groups makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for imidazo[4,5-c]pyridine derivatives has surged, driven by their role in addressing global health challenges. For instance, the COVID-19 pandemic has accelerated research into novel antiviral compounds, and Methyl 4-chloro-3H-imidazo[4,5-c]pyridine-6-carboxylate has been investigated for its potential to modulate immune responses. Additionally, its structural similarity to purine bases makes it a candidate for targeting nucleic acid interactions, a hot topic in oncology and infectious disease research.

The synthesis of CAS 1352897-30-3 typically involves multi-step organic reactions, including cyclization and esterification. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce environmental impact, aligning with the growing emphasis on green chemistry. Analytical characterization often employs NMR, HPLC, and mass spectrometry, ensuring high purity for research applications.

From a commercial perspective, Methyl 4-chloro-3H-imidazo[4,5-c]pyridine-6-carboxylate is supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance, which are frequently searched topics among procurement professionals. The compound’s stability under standard storage conditions (room temperature, inert atmosphere) further enhances its practicality for industrial use.

Future research directions for 1352897-30-3 may explore its utility in catalysis or material science, given the rising interest in nitrogen-rich heterocycles for energy storage and optoelectronic devices. Collaborative efforts between academia and industry will likely drive innovations, making this compound a focal point in interdisciplinary studies. As sustainability gains traction, bio-based synthesis routes for such intermediates could become a key area of investigation.